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Compound of Interest

Compound Name: Isobutyrophenone

Cat. No.: B147066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Isobutyrophenone
as a photoinitiator in ultraviolet (UV) curable coatings. This document includes its chemical and

physical properties, the mechanism of photoinitiation, formulation guidelines, and detailed

experimental protocols for performance evaluation.

Introduction to Isobutyrophenone
Isobutyrophenone (CAS 611-70-1) is a Norrish Type I photoinitiator widely used to initiate the

polymerization of unsaturated resins upon exposure to UV light.[1][2] Its primary application is

in UV curable coatings and inks, where it facilitates rapid curing, converting the liquid

formulation into a solid, crosslinked film.[1]

Chemical Structure and Properties:

IUPAC Name: 2-methyl-1-phenylpropan-1-one[3]

Synonyms: 2-Methyl-1-phenyl-1-propanone, Isobutyrylbenzene, Isopropyl Phenyl Ketone[4]

CAS Number: 611-70-1[5][6]

Molecular Formula: C₁₀H₁₂O[6]

Molecular Weight: 148.20 g/mol [3][5]
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Appearance: Colorless to pale yellow liquid[1]

Boiling Point: 217 °C[7]

Density: 0.988 g/mL at 25 °C[8]

Mechanism of Photoinitiation
Isobutyrophenone is a cleavage-type (Norrish Type I) photoinitiator.[2] Upon absorption of UV

energy, the molecule undergoes homolytic cleavage of the α-carbon bond, generating two free

radical fragments.[3][4] These highly reactive radicals then initiate the polymerization of

acrylate or methacrylate functionalized oligomers and monomers in the coating formulation.[9]

The general mechanism can be visualized as follows:
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Caption: Photoinitiation mechanism of Isobutyrophenone.

Formulation Guidelines for UV Curable Coatings
A typical UV curable coating formulation consists of oligomers, monomers (reactive diluents),

photoinitiators, and additives.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b147066?utm_src=pdf-body-img
https://www.benchchem.com/product/b147066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Typical Formulation Components

Component Function
Typical Concentration (%
by weight)

Oligomers

Provide the primary film

properties (e.g., hardness,

flexibility, chemical resistance).

Examples include epoxy

acrylates, urethane acrylates,

and polyester acrylates.

40 - 70

Monomers

Act as reactive diluents to

adjust viscosity and can

enhance properties like

adhesion and cure speed.

Examples include isobornyl

acrylate (IBOA) and

tripropyleneglycol diacrylate

(TPGDA).

20 - 50

Photoinitiator
Initiates the polymerization

upon UV exposure.
1 - 5

Additives

Modify surface properties,

improve flow and leveling, and

enhance stability. Examples

include leveling agents,

defoamers, and stabilizers.

0.1 - 2

Note: The optimal concentration of Isobutyrophenone depends on several factors, including

the coating thickness, pigmentation, and the desired cure speed. Higher concentrations can

increase the cure speed but may also lead to increased yellowing and brittleness.

Experimental Protocols
The following protocols are provided to evaluate the performance of Isobutyrophenone in a

UV curable coating formulation.
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Coating Formulation Workflow

Weigh Oligomers and Monomers

Mix at Low Speed (e.g., 200 rpm)

Add Isobutyrophenone and Additives

Mix at High Speed (e.g., 1000 rpm) in the dark

Degas the Formulation (e.g., vacuum or sonication)

Apply Coating to Substrate

Click to download full resolution via product page

Caption: Workflow for preparing a UV curable coating.

Materials:

Epoxy acrylate oligomer

Isobornyl acrylate (IBOA) monomer

Isobutyrophenone
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Leveling agent

Substrate (e.g., steel panels, glass slides)

Beaker, mechanical stirrer, and balance

Procedure:

Weigh the desired amounts of the epoxy acrylate oligomer and IBOA monomer into a beaker.

Mix the components at a low speed (e.g., 200 rpm) until a homogeneous mixture is obtained.

Add the specified amount of Isobutyrophenone and any additives to the mixture.

Increase the mixing speed (e.g., 1000 rpm) and continue to mix in a light-protected

environment until all components are fully dissolved.

Degas the formulation to remove any entrapped air bubbles.

Apply the coating to the desired substrate using a film applicator or spin coater to achieve a

uniform thickness.

a) Cure Speed Determination (Thumb Twist Method)

Apply the coating to a substrate at a defined thickness.

Pass the coated substrate under a UV lamp at a specific belt speed.

Immediately after exposure, firmly press and twist a thumb on the surface of the coating.

If the surface is smooth and not tacky, it is considered cured.

The cure speed is the highest belt speed at which a tack-free surface is achieved.

b) Real-Time Infrared (RT-IR) Spectroscopy for Monitoring Cure

This technique monitors the disappearance of the acrylate double bond peak (around 810 cm⁻¹

and 1635 cm⁻¹) to determine the rate of polymerization.[10]
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Place a small drop of the liquid formulation onto the ATR crystal of an FTIR spectrometer.

Record an initial IR spectrum of the uncured sample.

Expose the sample to a UV light source.

Continuously record spectra at rapid intervals (e.g., every 0.5 seconds) during and after UV

exposure.

Calculate the percentage of conversion by comparing the peak area of the acrylate double

bond at a given time to the initial peak area.

The following tests should be performed on the cured coating films.

Table 2: Performance Evaluation of Cured Coatings
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Property Test Method Description

Hardness
Pencil Hardness (ASTM

D3363)

A set of calibrated pencils of

increasing hardness are

pushed against the coating

surface at a 45-degree angle.

The reported hardness is that

of the hardest pencil that does

not scratch the surface.

Adhesion
Cross-Hatch Adhesion (ASTM

D3359)

A lattice pattern is cut into the

coating, and a pressure-

sensitive tape is applied over

the lattice and then pulled off.

The adhesion is rated based

on the amount of coating

removed.

Solvent Resistance MEK Rub Test (ASTM D4752)

A cloth saturated with methyl

ethyl ketone (MEK) is rubbed

back and forth over the coating

surface. The number of double

rubs until the coating is

removed is recorded.

Yellowing Colorimetry (CIELAB)

The initial color of the cured

film is measured using a

spectrophotometer (b* value).

The sample is then exposed to

a controlled period of UV

radiation, and the change in

the b* value is measured to

quantify yellowing.

Quantitative Data Summary
The following table summarizes typical performance data for a clear UV curable coating

formulated with Isobutyrophenone.
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Table 3: Performance Data for a UV Curable Coating with 3% Isobutyrophenone

Parameter Test Condition Result

Cure Speed
120 W/cm medium-pressure

mercury lamp
10 m/min

Pencil Hardness 24 hours after curing 2H

Adhesion On steel substrate 5B (Excellent)

MEK Resistance Number of double rubs >100

Yellowing (Δb*) 200 hours QUV-A exposure 2.5

Note: These values are representative and can vary depending on the specific formulation,

substrate, and curing conditions.

Safety and Handling
Isobutyrophenone should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn.[5] For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.

By following these application notes and protocols, researchers and scientists can effectively

utilize Isobutyrophenone in the development and evaluation of high-performance UV curable

coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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